Cas no 39520-19-9 (Dimethyl (1-ethylpropyl)malonate)

• Product Name: Dimethyl (1-ethylpropyl)malonate
• CAS No: 39520-19-9
• MF: C₁₀H₁₈O₄
• MW: 202.247523784637
• MDL: MFCD08436116
• CID: 89364
• PubChem ID: 42552954
• Update Time: 2025-04-18

Dimethyl (1-ethylpropyl)malonate Chemical and Physical Properties

Names and Identifiers

• Dimethyl (1-ethylpropyl)malonate
• Dimethyl 2-(1-Ethylpropyl)malonate
• dimethyl 2-pentan-3-ylpropanedioate
• Dimethyl (pentan-3-yl)propanedioate
• 39520-19-9
• MFCD08436116
• DTXSID90654738
• AKOS017347065
• Dimethyl(1-ethylpropyl)malonate
• Dimethyl (diethylmethyl)malonate

• MDL： MFCD08436116
• Inchi： 1S/C10H18O4/c1-5-7(6-2)8(9(11)13-3)10(12)14-4/h7-8H,5-6H2,1-4H3
• InChI Key： LHJTVXUTWGDTQT-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(=O)OC)C(CC)CC)=O

Computed Properties

• Exact Mass: 202.12100
• Monoisotopic Mass: 202.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.0±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 222.6±8.0 °C at 760 mmHg
• Flash Point: 96.3±16.9 °C
• Refractive Index: 1.428
• PSA: 52.60000
• LogP: 1.38480
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

Dimethyl (1-ethylpropyl)malonate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)